Cas no 933737-04-3 (2-3-(2-aminoethyl)phenylacetic acid)

• Product Name: 2-3-(2-aminoethyl)phenylacetic acid
• CAS No: 933737-04-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD20652048
• CID: 4739634
• PubChem ID: 18403500
• Update Time: 2025-05-20

2-3-(2-aminoethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(2-aminoethyl)-
• 2-3-(2-aminoethyl)phenylacetic acid

• MDL： MFCD20652048
• Inchi： 1S/C10H13NO2/c11-5-4-8-2-1-3-9(6-8)7-10(12)13/h1-3,6H,4-5,7,11H2,(H,12,13)
• InChI Key： NHJVLFAOSDNCOV-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC(CCN)=C1

Additional information on 2-3-(2-aminoethyl)phenylacetic acid

Compound CAS No. 933737-04-3: 2-(3-(2-Aminoethyl)phenyl)acetic Acid

The compound with CAS No. 933737-04-3, commonly referred to as 2-(3-(2-aminoethyl)phenyl)acetic acid, is a structurally unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its aromatic ring system, which is substituted with an aminoethyl group and an acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

Recent studies have highlighted the importance of aromatic compounds with aminoalkyl substituents in modulating biological processes. The aminoethyl group in this compound serves as a versatile functional group, enabling interactions with various biomolecules such as enzymes and receptors. This property has led to investigations into its role as a potential bioactive agent in therapeutic contexts. For instance, researchers have explored its ability to act as a modulator of cellular signaling pathways, which could have implications in the treatment of diseases such as cancer and neurodegenerative disorders.

The acetic acid moiety attached to the aromatic ring contributes to the compound's acidity, which can influence its solubility and stability under different conditions. This characteristic is particularly relevant in pharmaceutical applications, where solubility plays a critical role in drug delivery systems. Recent advancements in nanotechnology have enabled the exploration of this compound as a component in nanoparticle drug delivery systems, enhancing its bioavailability and targeting efficiency.

Moreover, the synthesis of 2-(3-(2-aminoethyl)phenyl)acetic acid has been optimized through innovative chemical methodologies. Researchers have employed green chemistry principles to develop environmentally friendly synthesis routes, reducing the environmental footprint associated with its production. These methods often involve catalytic processes that minimize the use of hazardous reagents, aligning with global sustainability goals.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have provided detailed insights into the compound's molecular structure. These techniques have confirmed the presence of the aromatic ring, aminoethyl group, and acetic acid moiety, ensuring the accuracy of its identification and purity assessment.

Looking ahead, the potential applications of this compound are vast and promising. Its ability to interact with biological systems makes it a candidate for further exploration in areas such as enzyme inhibition, antioxidant activity, and anti-inflammatory effects. Collaborative research efforts between chemists and biologists are expected to unlock new therapeutic potentials, contributing to advancements in personalized medicine.

In conclusion, 2-(3-(2-aminoethyl)phenyl)acetic acid (CAS No. 933737-04-3) stands out as a significant compound with multifaceted applications across various scientific disciplines. Its unique structure and functional groups position it as a valuable tool for researchers aiming to address complex biological challenges. As scientific understanding continues to evolve, this compound will undoubtedly play a pivotal role in shaping future innovations in chemistry and pharmacology.